Cas no 1806172-25-7 (6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1806172-25-7
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4836009
• Update Time: 2025-10-29

6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-6(7(14)15)4(2-5(12)13-3)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： HFELXEJXSQSANZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=O)O)C(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.6
• Topological Polar Surface Area: 59.4

Additional information on 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid

Exploring the Properties and Applications of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806172-25-7)

In the realm of specialty chemicals and pharmaceutical intermediates, 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806172-25-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by its pyridine core, iodo substitution, and trifluoromethoxy group, serves as a critical building block in drug discovery and agrochemical development. Researchers and industry professionals are increasingly exploring its potential in medicinal chemistry, particularly in the design of targeted therapies and small molecule inhibitors.

The molecular structure of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid combines several functional groups that enhance its reactivity and binding affinity. The presence of the iodo atom at the 6-position makes it a valuable candidate for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are pivotal in organic synthesis. Meanwhile, the trifluoromethoxy group contributes to the compound's lipophilicity and metabolic stability, traits highly sought after in bioactive molecules. These attributes align with current trends in precision medicine and sustainable chemistry, where efficiency and selectivity are paramount.

Recent advancements in high-throughput screening and computational modeling have further highlighted the relevance of CAS No. 1806172-25-7. For instance, its derivatives are being investigated for their potential roles in kinase inhibition and GPCR modulation, addressing unmet needs in oncology and neurological disorders. Additionally, the compound's fluorinated moiety resonates with the growing demand for fluorine-containing pharmaceuticals, which account for nearly 30% of FDA-approved drugs in the past decade. This trend underscores the importance of 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid as a scaffold for innovation.

From an industrial perspective, the synthesis and scalability of CAS No. 1806172-25-7 are subjects of ongoing optimization. Innovations in green chemistry, such as catalytic iodination and flow reactor technology, aim to reduce waste and improve yields. These efforts align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Furthermore, the compound's compatibility with late-stage functionalization strategies makes it a favorite among chemists working on diverse compound libraries for hit-to-lead optimization.

In conclusion, 6-Iodo-2-methyl-4-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1806172-25-7) exemplifies the intersection of cutting-edge science and practical application. Its multifaceted utility in drug design, material science, and catalysis positions it as a compound of enduring relevance. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and industrial chemistry.